Cas no 1181266-25-0 (2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid)

• Product Name: 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid
• CAS No: 1181266-25-0
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• MDL: MFCD11880139
• CID: 4561723
• Update Time: 2025-05-25

2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoicacid(WX192070)
• 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoicacid
• Alanine, N-[2-(4-formylphenoxy)acetyl]-2-methyl-
• 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid

• MDL： MFCD11880139
• Inchi： 1S/C13H15NO5/c1-13(2,12(17)18)14-11(16)8-19-10-5-3-9(7-15)4-6-10/h3-7H,8H2,1-2H3,(H,14,16)(H,17,18)
• InChI Key： MXTFUGSEGCSOLG-UHFFFAOYSA-N
• SMILES： C(O)(=O)[C@](C)(C)NC(COC1=CC=C(C=O)C=C1)=O

Additional information on 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid

Latest Research Insights on 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid (CAS: 1181266-25-0)

In recent years, the compound 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid (CAS: 1181266-25-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a versatile intermediate or a functional moiety in the design of novel therapeutics. The presence of both a formyl group and a carboxylic acid in its structure makes it a valuable building block for the synthesis of more complex molecules with potential biological activities.

Recent studies have focused on the synthetic pathways and optimization strategies for producing 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid with high yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel, scalable synthesis method that employs green chemistry principles, reducing the use of hazardous solvents and improving overall efficiency. The study reported a yield of over 85% under optimized conditions, highlighting the feasibility of large-scale production for industrial applications.

Beyond its synthetic utility, this compound has been investigated for its potential role in targeted drug delivery systems. Research published in *Bioconjugate Chemistry* demonstrated its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. The study revealed that the compound's stability under physiological conditions and its ability to undergo controlled release mechanisms make it a promising candidate for next-generation ADC development.

In addition to its applications in drug delivery, 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid has shown promise in the field of chemical biology as a probe for studying protein-protein interactions. A 2024 study in *ACS Chemical Biology* utilized this compound as a covalent modifier of specific lysine residues in target proteins, enabling the researchers to map interaction networks with high precision. This approach opens new avenues for understanding disease mechanisms and identifying potential therapeutic targets.

Despite these advancements, challenges remain in the broader application of this compound. Issues such as solubility in aqueous systems and potential off-target effects in biological contexts require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of derivative compounds with improved properties.

In conclusion, 2-(2-(4-formylphenoxy)acetamido)-2-methylpropanoic acid (CAS: 1181266-25-0) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug delivery and protein interaction studies, underscoring its importance in advancing therapeutic innovation. Future research will likely focus on expanding its utility and addressing current limitations, paving the way for its integration into clinical and industrial settings.